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Compound of Interest

Compound Name: E 7820

Cat. No.: B1684016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of E 7820, a sulfonamide derivative and angiogenesis inhibitor. Adherence to these

procedures is vital for laboratory safety and environmental protection.

E 7820 should be treated as a hazardous chemical.[1] All handling and disposal must be

conducted in accordance with institutional, local, state, and federal regulations. A complete

Safety Data Sheet (SDS) should be consulted before use.[1]

Immediate Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling E 7820.

Avoid Contact: Do not ingest, inhale, or allow contact with skin, eyes, or clothing.[1]

Handling: Wash hands thoroughly after handling.[1]

Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of any dust or aerosols.

**Step-by-Step Disposal Protocol
Waste Identification and Segregation:
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Properly identify all waste containing E 7820, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves).

Segregate E 7820 waste from non-hazardous waste and other incompatible chemical

waste streams.

Waste Collection and Containment:

Solid Waste: Collect solid E 7820 waste in a clearly labeled, sealed, and puncture-

resistant container.

Liquid Waste: Collect liquid waste containing E 7820 in a designated, leak-proof, and

sealed waste container. If dissolved in a solvent, the container must be compatible with

that solvent.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

specific chemical name (E 7820) and any other components.

Storage:

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Ensure containers are kept closed except when adding waste.

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of E 7820 down the drain or in regular trash.

Quantitative Data for E 7820
The following table summarizes key quantitative data for E 7820, an angiogenesis inhibitor.
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Property Value Solvent/Conditions

Molecular Weight 336.4 g/mol N/A

Purity ≥98% N/A

Solubility ~20 mg/mL DMSO

~30 mg/mL Dimethyl formamide (DMF)

~0.2 mg/mL
1:4 solution of DMF:PBS (pH

7.2)

IC₅₀ (HUVEC Proliferation) 0.1 µg/mL bFGF-stimulated

0.081 µg/mL VEGF-stimulated

IC₅₀ (Tube Formation) 0.2 µg/mL bFGF-stimulated

0.24 µg/mL VEGF-stimulated

Source: Cayman Chemical Product Information[1]

Experimental Protocols and Visualizations
Logical Workflow for Disposal of E 7820

The following diagram illustrates the procedural steps for the safe disposal of E 7820 waste in

a laboratory setting.
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Start: E 7820 Waste Generated

Step 1: Identify as Hazardous Waste

Step 2: Segregate from other waste streams

Step 3a: Collect Solid Waste in labeled, sealed container Step 3b: Collect Liquid Waste in labeled, sealed container

Step 4: Store in designated Satellite Accumulation Area

Step 5: Contact Environmental Health & Safety (EHS) for pickup

Step 6: Professional Disposal by licensed contractor

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of E 7820.

Signaling Pathway Inhibition by E 7820
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E 7820 acts as an angiogenesis inhibitor by suppressing the expression of integrin α2 on

endothelial cells. This disrupts downstream signaling pathways stimulated by growth factors

like VEGF and bFGF, ultimately inhibiting the proliferation and tube formation of endothelial

cells, which are critical processes in the formation of new blood vessels.
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Caption: E 7820's inhibitory effect on angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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